N1-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide

• IUPAC Name: N-[2-(1-ethyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide
• InChI: InChI=1S/C22H24F3N3O3/c1-2-28-13-3-4-16-14-15(5-10-19(16)28)11-12-26-20(29)21(30)27-17-6-8-18(9-7-17)31-22(23,24)25/h5-10,14H,2-4,11-13H2,1H3,(H,26,29)(H,27,30)
• InChI Key: UOTXAKNHAJFBCM-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC2=C1C=CC(=C2)CCNC(=O)C(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C22H24F3N3O3
• Molecular Weight: 435.4 g/mol

Description

This compound is a complex organic molecule. It contains a 1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl group and a 4-(trifluoromethoxy)phenyl group, both attached to an oxalamide group. The presence of these groups suggests that this compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent atoms and the bonds between them. The presence of the tetrahydroquinoline and phenyl groups suggests a complex three-dimensional structure. Detailed structural analysis would require techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

Again, without specific information, it’s difficult to predict the exact chemical reactions this compound would undergo. Its reactivity would be determined by the functional groups present in the molecule. For example, the oxalamide group might be reactive towards certain nucleophiles or electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, and stability. These properties are determined by the molecular structure of the compound. Without specific data, it’s difficult to predict these properties for this compound.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . Although not the exact compound, this work demonstrates the relevance of similar structures in medicinal chemistry.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without more information, it’s difficult to predict the potential biological activity of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and potential biological effects. Without specific information, it’s difficult to provide a detailed safety assessment for this compound.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. These could include further studies to determine its physical and chemical properties, investigations into its potential biological activity, or the development of new synthetic methods.